Cas no 945529-33-9 (Pent-1-en-3-yl isobutyrate)

• Product Name: Pent-1-en-3-yl isobutyrate
• CAS No: 945529-33-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 796814
• PubChem ID: 45108297
• Update Time: 2025-05-23

Pent-1-en-3-yl isobutyrate Chemical and Physical Properties

Names and Identifiers

• Pent-1-en-3-yl isobutyrate
• 1-PENTEN-3-YL ISOBUTYRATE
• pent-1-en-3-yl 2-methylpropanoate
• Propanoic acid, 2-methyl-, 1-ethyl-2-propen-1-yl ester
• 2-Methylpropanoic acid 1-ethyl-2-propen-1-yl ester
• 945529-33-9
• 2-methylpropanoic acid pent-1-en-3-yl ester
• SCHEMBL1632915
• Pent-1-en-3-ylisobutyrate
• A845001
• FT-0652667
• AMY898
• DTXSID10668251
• AKOS015915526

• Inchi： 1S/C9H16O2/c1-5-8(6-2)11-9(10)7(3)4/h5,7-8H,1,6H2,2-4H3
• InChI Key： WKNMSTAGPNHPGW-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(C=C)CC

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.885
• Boiling Point: 181 ºC
• Flash Point: 64 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Pent-1-en-3-yl isobutyrate

Recent Advances in the Study of 945529-33-9 and Pent-1-en-3-yl Isobutyrate in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 945529-33-9 and the product name Pent-1-en-3-yl isobutyrate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, flavor and fragrance industries, and as intermediates in synthetic chemistry. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activities, and potential industrial applications.

Recent studies have highlighted the role of 945529-33-9 as a key intermediate in the synthesis of bioactive molecules. Its unique chemical structure allows for versatile modifications, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize this compound and its derivatives. These studies have provided insights into its stability, reactivity, and potential interactions with biological targets.

Pent-1-en-3-yl isobutyrate, on the other hand, has been primarily studied for its applications in the flavor and fragrance industry. Its pleasant, fruity odor profile makes it a desirable ingredient in perfumes and food additives. Recent research has also explored its potential as a bioactive compound, with studies indicating antimicrobial and antioxidant properties. These findings suggest that Pent-1-en-3-yl isobutyrate could have dual applications in both the consumer goods and pharmaceutical sectors.

The synthesis of Pent-1-en-3-yl isobutyrate has been optimized using green chemistry approaches, minimizing the use of hazardous reagents and reducing environmental impact. Catalytic methods, including enzymatic catalysis and metal-catalyzed reactions, have been employed to enhance yield and selectivity. These advancements not only improve the efficiency of production but also align with the growing demand for sustainable chemical processes.

In conclusion, the compounds 945529-33-9 and Pent-1-en-3-yl isobutyrate represent promising candidates for further research and development in chemical biology and pharmaceutical sciences. Their diverse applications, from drug discovery to industrial uses, underscore their importance in contemporary research. Future studies should focus on elucidating their mechanisms of action, optimizing synthetic pathways, and exploring their potential in clinical and commercial settings.